molecular formula C9H11BF2O3S B15381864 (2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid

(2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid

Cat. No.: B15381864
M. Wt: 248.06 g/mol
InChI Key: CKLGDHWDIUOKRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid (molecular formula: C₉H₁₁BF₂O₃S; molecular weight: 248.10 g/mol) is a boronic acid derivative characterized by a phenyl ring substituted with ethoxy (-OCH₂CH₃), methylthio (-SCH₃), and two fluorine atoms at positions 2, 3, and 4, respectively . This compound is commercially available with a purity of 95% (Combi-Blocks Inc.) and is classified under the boronic acid family, which is widely used in Suzuki-Miyaura cross-coupling reactions, enzyme inhibition, and pharmaceutical intermediate synthesis . The presence of electron-withdrawing fluorine atoms and sulfur-containing methylthio groups may influence its reactivity and binding properties in catalytic or biological systems .

Properties

Molecular Formula

C9H11BF2O3S

Molecular Weight

248.06 g/mol

IUPAC Name

(2-ethoxy-3,4-difluoro-5-methylsulfanylphenyl)boronic acid

InChI

InChI=1S/C9H11BF2O3S/c1-3-15-9-5(10(13)14)4-6(16-2)7(11)8(9)12/h4,13-14H,3H2,1-2H3

InChI Key

CKLGDHWDIUOKRK-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=C(C(=C1OCC)F)F)SC)(O)O

Origin of Product

United States

Biological Activity

(2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid is a boronic acid derivative with significant potential in medicinal chemistry. Its unique chemical structure, characterized by the presence of difluoro and methylthio groups, suggests a variety of biological activities. This article aims to provide a comprehensive overview of the compound's biological activity, focusing on its antimicrobial properties, mechanisms of action, and potential applications in drug development.

  • Molecular Formula : C9H11BF2O3S
  • Molecular Weight : 248.06 g/mol
  • IUPAC Name : (2-ethoxy-3,4-difluoro-5-methylsulfanylphenyl)boronic acid
  • Purity : Typically ≥ 97% .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of boronic acids, including (2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid. The compound has shown activity against various pathogens, including fungi and bacteria.

Antifungal Activity

Research indicates that boronic acids can inhibit the growth of fungi such as Candida albicans and Aspergillus niger. The mechanism of action is believed to involve the inhibition of leucyl-tRNA synthetase (LeuRS), crucial for protein synthesis in these microorganisms. In vitro studies have demonstrated moderate antifungal activity against Candida albicans and higher efficacy against Aspergillus niger .

Bacterial Activity

The compound exhibits antibacterial properties as well. Notably, it has shown effectiveness against Escherichia coli and Bacillus cereus. The Minimum Inhibitory Concentration (MIC) values for these bacteria suggest that (2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid may be a promising candidate for further development as an antibacterial agent .

The proposed mechanism of action for this class of compounds involves the formation of reversible covalent bonds with diols present in microbial enzymes. This interaction can disrupt essential biochemical pathways, leading to cell death. For instance, studies on related compounds indicate that the binding affinity to LeuRS can significantly impact their antimicrobial potency .

Case Studies and Research Findings

StudyFindings
Study 1Demonstrated moderate antifungal activity against Candida albicans with MIC values comparable to established antifungal agents .
Study 2Showed higher antibacterial activity against Bacillus cereus than existing treatments like Tavaborole .
Study 3Investigated structural analogs revealing that electron-withdrawing groups enhance biological activity through increased acidity .

Applications in Drug Development

The unique properties of (2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid position it as a valuable lead compound in drug discovery. Its ability to inhibit critical microbial enzymes opens avenues for developing new antimicrobial therapies. Furthermore, its structural characteristics may allow for modifications that enhance selectivity and reduce toxicity.

Comparison with Similar Compounds

Comparison with Similar Boronic Acid Compounds

Structural and Molecular Comparisons

The table below compares (2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid with structurally related boronic acids:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Applications/Properties References
(2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid C₉H₁₁BF₂O₃S 248.10 Ethoxy, difluoro, methylthio Cross-coupling, potential enzyme inhibition
(3,4-Difluoro-5-(trifluoromethyl)phenyl)boronic acid C₇H₄BF₅O₂ 225.91 Difluoro, trifluoromethyl Suzuki reactions, electronic materials
(3-Ethoxy-5-fluorophenyl)boronic acid C₈H₁₀BFO₃ 183.97 Ethoxy, fluoro Intermediate in drug synthesis
(3,4-Difluoro-5-(pyrrolidin-1-yl)phenyl)boronic acid C₁₀H₁₁BF₂N₂O₂ 240.02 Difluoro, pyrrolidinyl Pharmaceutical intermediates
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid C₁₆H₁₈BO₄ 284.12 Methoxyethyl, phenoxymethyl HDAC inhibition

Key Observations:

  • Heterocyclic vs. Aliphatic Substituents : Compounds with pyrrolidinyl groups (e.g., C₁₀H₁₁BF₂N₂O₂) exhibit basic nitrogen atoms, which may enhance solubility in polar solvents compared to the methylthio group .

Reactivity in Cross-Coupling Reactions

Boronic acids are pivotal in Suzuki-Miyaura reactions, where substituents influence reactivity:

  • Electron-Withdrawing Groups (EWGs) : The difluoro and methylthio groups in the target compound may accelerate transmetallation steps due to increased electrophilicity of the boron atom, similar to trifluoromethyl-substituted analogs .

Physical Properties

  • pKa : Boronic acids with electron-withdrawing groups (e.g., difluoro) typically exhibit lower pKa values (~7–8), enhancing solubility in aqueous environments . The target compound’s pKa is predicted to align with this range, similar to (3,4-difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid (pKa 7.88) .
  • Thermal Stability : Fluorine substituents improve thermal stability, as seen in (3,4-Difluoro-5-(trifluoromethyl)phenyl)boronic acid, which may degrade at higher temperatures (>200°C) .

Q & A

Q. What synthetic strategies are recommended for preparing (2-Ethoxy-3,4-difluoro-5-(methylthio)phenyl)boronic acid?

Synthesis typically involves sequential functionalization of a phenyl ring. Key steps include:

  • Halogenation and ether formation : Introduce ethoxy and methylthio groups via nucleophilic substitution or coupling reactions, as seen in analogous fluoro-methoxy-phenylboronic acid syntheses .
  • Borylation : Use Miyaura borylation with a palladium catalyst to install the boronic acid group, leveraging conditions optimized for sterically hindered substrates .
  • Purification : Employ column chromatography or recrystallization to isolate the product, ensuring >95% purity, as validated by LC-MS .

Q. How do substituents (ethoxy, fluoro, methylthio) influence the compound’s reactivity in Suzuki-Miyaura cross-coupling reactions?

  • Electron-withdrawing fluoro groups reduce electron density at the boron center, potentially slowing transmetallation but improving stability .
  • Ethoxy and methylthio groups introduce steric bulk, which may require tailored ligands (e.g., SPhos) to enhance catalytic efficiency .
  • Methodological note : Optimize reaction temperature (60–80°C) and base (Cs₂CO₃) to balance reactivity and stability .

Advanced Questions

Q. How can researchers resolve contradictory data in cross-coupling yields involving this compound?

Contradictions often arise from:

  • Substrate-specific reactivity : Test alternative coupling partners (e.g., aryl chlorides vs. bromides) to identify compatibility .
  • Catalyst-ligand systems : Screen Pd catalysts (e.g., Pd(OAc)₂ with XPhos) to address steric hindrance from the methylthio group .
  • Analytical validation : Use LC-MS/MS to quantify unreacted boronic acid and byproducts, ensuring accurate yield calculations .

Q. What experimental approaches are effective for assessing the compound’s stability under physiological pH conditions?

  • Hydrolysis kinetics : Monitor boronic acid-to-ester conversion via ¹H NMR in buffered solutions (pH 7.4 and 5.5) .
  • Oxidative stability : Expose to hydrogen peroxide (1.2 equiv.) and track phenol formation rates, correlating with diol affinity rankings .
  • Storage recommendations : Stabilize in anhydrous DMSO at -20°C to prevent degradation .

Q. How do the methylthio and ethoxy groups modulate enzyme inhibition compared to simpler boronic acids?

  • Methylthio group : Enhances lipophilicity (clogP), improving membrane permeability and target engagement in enzyme active sites .
  • Ethoxy group : May form hydrogen bonds with catalytic residues (e.g., serine hydrolases), as observed in fluorophenyl-boronic acid analogs .
  • Validation : Use surface plasmon resonance (SPR) to measure binding kinetics with purified enzymes .

Methodological Notes

  • Characterization : Combine ¹⁹F NMR (for fluoro groups) and HRMS to confirm structural integrity .
  • Troubleshooting : For low coupling yields, pre-mix the boronic acid with pinacol to form the ester, enhancing stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.